Cas no 23277-43-2 (Nalbuphine Hydrochloride)

• Product Name: Nalbuphine Hydrochloride
• CAS No: 23277-43-2
• Molecular Formula: C₂₁H₂₇NO₄^.HCl
• Molecular Weight: 393.90432
• CID: 255479
• PubChem ID: 5360733

Nalbuphine Hydrochloride Properties

Names and Identifiers

• Morphinan-3,6,14-triol,17-(cyclobutylmethyl)-4,5-epoxy-, hydrochloride (1:1), (5a,6a)-
• NALBUPHINE
• NALBUPHINE HYDROCHLORIDE
• Nalbuphine hydrochloride hydrate
• Nalbuphine hydrochloride solution
• (4R,4aS,7S,7aR,12bS)-3-(cyclobutylmethyl)-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-4a,7,9-triol,hydrochloride
• 17-(Cyclobutylmethyl)-4,5-epoxymorphinan-3,6,14-triol
• 17-(Cyclobutylmethyl)-4,5-epoxymorphinan-3,6,14-triol hydrochloride hydrate
• SCHEMBL41123
• Q27107499
• Nalbufina clorhidrato
• DTXSID20177844
• (4R,4aS,7S,7aR,12bS)-3-(cyclobutylmethyl)-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-4a,7,9-triol;hydrochloride
• Morphinan-3,6-alpha,14-triol, 17-(cyclobutylmethyl)-4,5-alpha-epoxy-, hydrochloride
• EINECS 245-549-9
• UNII-ZU4275277R
• En 2234A
• Nalbufine hydrochloride
• Nalbuphine hydrochloride (USAN)
• Nalbufina clorhidrato [Spanish]
• YZLZPSJXMWGIFH-BCXQGASESA-N
• NALBUPHINE HYDROCHLORIDE [MI]
• SMR001233488
• 17-(Cyclobutylmethyl)-4,5alpha-epoxymorphinan-3,6alpha,14-triol hydrochloride
• BN161328
• CHEBI:7455
• Prestwick_344
• NSC-757829
• NSC 757829
• ZU4275277R
• NALBUPHINE HYDROCHLORIDE [MART.]
• D00843
• Nalbuphine HCL
• NALBUPHINE HCI
• EN-2234A
• NALBUPHINE HYDROCHLORIDE [VANDF]
• (-)-17-(cyclobutylmethyl)- 4,5a-epoxymorphinan- 3,6a,14-triol Hydrochloride
• NALBUPHINE HYDROCHLORIDE [WHO-DD]
• MLS002154202
• Morphinan-3,6,14-triol, 17-(cyclobutylmethyl)-4,5-epoxy-, hydrochloride, (5alpha,6alpha)-
• Nubain (TN)
• NALBUPHINEHYDROCHLORIDE
• NS00084764
• MORPHINAN-3,6,14-TRIOL, 17-(CYCLOBUTYLMETHYL)-4,5-EPOXY-, HYDROCHLORIDE, (5.ALPHA.,6.ALPHA.)-
• HMS1568G18
• NALBUPHINE HYDROCHLORIDE [ORANGE BOOK]
• PW-4142
• N-Cyclobutylmethyl-14-hydroxydihydronormorphine hydrochloride
• (5alpha,6alpha)-17-(Cyclobutylmethyl)-4,5-epoxymorphinan-3,6,14-triol hydrochloride
• CCG-220118
• 23277-43-2
• Nubain
• CHEMBL1201132
• NALBUPHINE HYDROCHLORIDE (MART.)
• E98629
• Morphinan-3,6,14-triol, 17-(cyclobutylmethyl)-4,5-epoxy-, hydrochloride, (5-alpha,6-alpha)-
• Nalbuphine hydrochloride [USAN]
• DTXCID80100335

• InChIKey： YZLZPSJXMWGIFH-BCXQGASESA-N
• Inchi： InChI=1S/C21H27NO4.ClH/c23-14-5-4-13-10-16-21(25)7-6-15(24)19-20(21,17(13)18(14)26-19)8-9-22(16)11-12-2-1-3-12;/h4-5,12,15-16,19,23-25H,1-3,6-11H2;1H/t15-,16+,19-,20-,21+;/m0./s1
• SMILES： Cl.C1CC(CN2CC[C@]34[C@@H]5[C@H](CC[C@@]3(O)[C@H]2CC2=C4C(O5)=C(C=C2)O)O)C1

Computed Properties

• Exact Mass: 393.17100
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 393.1706861g/mol
• Heavy Atom Count: 27
• Complexity: 597
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• LogP: 2.44720
• PSA: 73.16000
• Flash Point: Fahrenheit: 48.2 ° f
  Celsius: 9 ° c
  
• Solubility: H2O: soluble
• Color/Form: 1.0 mg/mL in methanol (as free base)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives